![molecular formula C8H7NO2 B031670 2H-1,4-Benzoxazin-3(4H)-one CAS No. 5466-88-6](/img/structure/B31670.png)
2H-1,4-Benzoxazin-3(4H)-one
Overview
Description
2H-1,4-Benzoxazin-3(4H)-one is a naturally occurring compound found in many plants, such as maize, wheat, rye, and other members of the Gramineae family. It is known to be an important secondary metabolite with a wide range of biological activities. It has been studied extensively in recent years due to its potential applications in medicine, agriculture, and biotechnology.
Scientific Research Applications
Bioactivity and Ecological Role
2H-1,4-Benzoxazin-3(4H)-one compounds have been extensively studied for their diverse bioactivities. These compounds exhibit phytotoxic, antifungal, antimicrobial, and antifeedant effects, making them highly significant in the agricultural sector. The potential application of these compounds as natural herbicide models is of particular interest. Furthermore, their role in the ecological behavior of benzoxazinone-producing plants, specifically in chemical defense mechanisms, is gaining attention. Advances in analytical methodologies have further facilitated the study of these compounds, including their ecotoxicologic effects, toxicity on target and non-target organisms, and degradation kinetics (Macias, Marín, Oliveros-Bastidas, & Molinillo, 2009).
Allelochemicals in Gramineae
Compounds with the this compound skeleton, isolated from plants in the Poaceae family, display significant biological properties. These properties include phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal activities. The abundance of these compounds, along with related compounds involved in their metabolism, detoxification, and degradation, highlights their potential utility in agronomy. The paper reviews methods for their synthetic obtention, degradation, and phytotoxicity experiments, showcasing their potential agronomic utility (Macias, Marín, Oliveros-Bastidas, Chinchilla, Simonet, & Molinillo, 2006).
Pharmaceutical Development
The versatility and relative chemical simplicity of benzoxazinones make them promising sources of bioactive compounds for pharmaceutical development. Benzoxazinones and their derivatives have been employed in the development of pharmaceuticals, further emphasizing the broad scope of applications for these compounds (Macias et al., 2009).
Synthesis Methodologies
Efficient synthesis methodologies for this compound compounds are crucial for their practical application. One notable approach is the one-pot cascade synthesis through copper-catalyzed coupling of o-halophenols and 2-halo-amides, enabling the synthesis of various 2H-1,4-Benzoxazin-3(4H)-ones with good to excellent yields (Chen, Shen, & Bao, 2009).
Safety and Hazards
The safety information for 2H-1,4-Benzoxazin-3(4H)-one includes hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338 .
Future Directions
Benzoxazinoids, including 2H-1,4-Benzoxazin-3(4H)-one, are regarded as general defense metabolites in plants, being associated with a wide spectrum of direct antifeedant, insecticidal, antimicrobial, and allelopathic activities . Future research could focus on further understanding their modes of action and exploring their potential applications in agriculture and medicine .
Mechanism of Action
Mode of Action
It’s known that the compound is synthesized via reductive cyclization of 2-(2-nitrophenoxy) acetonitrile adducts . The exact interaction with its targets and the resulting changes are yet to be fully understood .
Biochemical Pathways
It’s known that the compound is involved in the synthesis process via reductive cyclization
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
It is hypothesized that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
4H-1,4-benzoxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRCGFTXRXYMJOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CC=CC=C2O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80203118 | |
Record name | 2H-1,4-Benzoxazin-3(4H)-one (8CI)(9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80203118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5466-88-6 | |
Record name | 2H-1,4-Benzoxazin-3(4H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5466-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2H-1,4-Benzoxazin-3(4H)-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005466886 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2H-1,4-Benzoxazin-3(4H)-one | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26354 | |
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Record name | 2H-1,4-Benzoxazin-3(4H)-one (8CI)(9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80203118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2H-1,4-Benzoxazin-3(4H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Record name | 2H-1,4-BENZOXAZIN-3(4H)-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q0QAF5G662 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are 2H-1,4-benzoxazin-3(4H)-ones?
A1: 2H-1,4-benzoxazin-3(4H)-ones, often referred to as benzoxazinoids (BXs), are a class of secondary metabolites primarily found in grasses (Gramineae) and some dicot species. They exist as both free aglycones and glucosylated forms. []
Q2: What are the key structural features of 2H-1,4-benzoxazin-3(4H)-ones?
A2: These compounds are characterized by a benzene ring fused to a six-membered heterocyclic ring containing oxygen and nitrogen, with a ketone group at the 3-position. Substitutions on the benzene and heterocyclic rings contribute to the diversity and biological activity of different benzoxazinoids. [, ]
Q3: Can you provide some examples of naturally occurring 2H-1,4-benzoxazin-3(4H)-ones?
A3: Sure. Some prominent examples include:
- DIBOA: 2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one [, , ]
- DIMBOA: 2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one [, , , , ]
- HMBOA: 2-hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one [, , ]
- HBOA: 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one [, , ]
- TRIBOA: 2,4,7-trihydroxy-2H-1,4-benzoxazin-3(4H)-one []
Q4: How are 2H-1,4-benzoxazin-3(4H)-ones characterized using spectroscopic methods?
A4: Various spectroscopic techniques are employed for structural elucidation:
- Mass Spectrometry (MS): Provides information about molecular weight and fragmentation patterns, aiding in structure identification. Electrospray ionization time-of-flight mass spectrometry (ESI-TOFMS) has been particularly valuable for analyzing these compounds. [, ]
- Nuclear Magnetic Resonance (NMR): Both 1H and 13C NMR spectroscopy are used to determine the structure and stereochemistry of benzoxazinoids and their derivatives. [, , , ]
Q5: How do the chemical structures of different 2H-1,4-benzoxazin-3(4H)-ones affect their activity?
A5: Structure-activity relationships (SAR) are crucial in understanding their biological effects. * Hydroxamic Acid Moiety: The presence and position of hydroxyl groups significantly impact activity. For instance, the hydroxamic acid group is essential for the inhibitory activity of DIMBOA against Erwinia species. [, ]* Substituents on the Benzene Ring: Variations in substituents, such as the presence of a methoxy group in DIMBOA compared to DIBOA, influence their potency and target specificity. [, , ]
Q6: How stable are 2H-1,4-benzoxazin-3(4H)-ones under different conditions?
A6: Stability is a critical factor for their biological activity and applications.
- Aqueous Solutions: Nonglucosylated forms tend to be unstable, undergoing decomposition at varying rates depending on pH and temperature. For instance, DIMBOA decomposes relatively quickly in aqueous solutions, with a half-life of approximately 5.3 hours at 28°C and pH 6.75. [, ]
- pH: Stability is influenced by pH, with generally higher stability observed under acidic conditions. [, ]
- Temperature: Elevated temperatures can accelerate decomposition. [, ]
Q7: What strategies are employed to enhance the stability of 2H-1,4-benzoxazin-3(4H)-ones?
A7: Several approaches can improve stability:
- Glucosylation: Naturally occurring glucosides, such as DIMBOA-glucoside, exhibit increased stability compared to their corresponding aglycones. [, , ]
- Formulation: Appropriate formulation strategies are essential for maintaining stability during storage and delivery. []
Q8: How do 2H-1,4-benzoxazin-3(4H)-ones interact with their biological targets?
A8: The mechanism of action varies depending on the specific compound and target organism.
- Enzyme Inhibition: Some benzoxazinoids act as enzyme inhibitors. For example, DIMBOA can inhibit the growth of Erwinia species by affecting their enzymatic processes. [, ]
- Disruption of Cellular Processes: They can interfere with vital cellular processes like cell division and growth, leading to growth inhibition or cell death in target organisms. [, , ]
Q9: Are there any known resistance mechanisms to 2H-1,4-benzoxazin-3(4H)-ones?
A9: Yes, resistance mechanisms have been observed:
- Detoxification: Some organisms, like the rice armyworm (Mythimna separata) can detoxify DIMBOA through glucosylation, converting it into less toxic glucosides. []
Q10: What are the potential applications of 2H-1,4-benzoxazin-3(4H)-ones?
A10: Their diverse biological activities make them promising candidates for various applications.
- Agriculture: As natural pesticides and allelochemicals, they offer potential for developing bio-based herbicides, insecticides, and fungicides. [, , , ]
- Pharmaceuticals: Some derivatives exhibit promising antifungal, antibacterial, and even antitumor activities, warranting further investigation for potential drug development. [, , , , , ]
Q11: How are 2H-1,4-benzoxazin-3(4H)-ones quantified in plant extracts?
A11: Various analytical techniques are used for quantification:
- Gas-Liquid Chromatography (GLC): Allows for separation and quantification of benzoxazinoids, often after derivatization to enhance volatility. [, , , ]
- High-Performance Liquid Chromatography (HPLC): Provides efficient separation and sensitive detection of these compounds, enabling their quantification in complex plant matrices. [, ]
Q12: How do researchers ensure the quality and reliability of analytical methods for 2H-1,4-benzoxazin-3(4H)-one analysis?
A12: Method validation is crucial for ensuring accuracy, precision, and reliability of analytical data. []
- Calibration Curves: Linearity of detector response is established over a defined concentration range. [, ]
- Recovery Studies: Assess the efficiency of extraction and analysis by spiking samples with known amounts of standards. [, ]
- Reproducibility: Multiple analyses of the same sample demonstrate the method's precision and repeatability. []
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